1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one
Description
1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one is a heterocyclic organic compound featuring a dihydropyridinone core with methyl groups at the 1- and 6-positions and a 2-methylpropyl (isobutyl) substituent at the 4-position. The dihydropyridinone scaffold is widely studied due to its presence in bioactive molecules, such as calcium channel blockers and enzyme inhibitors .
Properties
Molecular Formula |
C11H17NO |
|---|---|
Molecular Weight |
179.26 g/mol |
IUPAC Name |
1,6-dimethyl-4-(2-methylpropyl)pyridin-2-one |
InChI |
InChI=1S/C11H17NO/c1-8(2)5-10-6-9(3)12(4)11(13)7-10/h6-8H,5H2,1-4H3 |
InChI Key |
BIIBPNNGCVAYDH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=O)N1C)CC(C)C |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one can be achieved through several synthetic routes. One common method involves the reaction of appropriate starting materials under specific conditions to form the desired compound. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .
Chemical Reactions Analysis
1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological systems. Industrial applications could include its use in the production of pharmaceuticals and other chemical products .
Mechanism of Action
The mechanism of action of 1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets and pathways within biological systems. These interactions can lead to various effects, depending on the context and application. Detailed studies are required to fully elucidate these mechanisms .
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
Key Observations :
- Substituent Effects: The 2-methylpropyl group in the target compound increases its molecular weight and lipophilicity compared to the methylamino-substituted analog . This may enhance membrane permeability but reduce aqueous solubility.
- Heterocyclic Diversity: Impurity B (pyrido-diazepinone) demonstrates how fused ring systems alter physicochemical profiles, emphasizing the dihydropyridinone’s simplicity and synthetic versatility .
Functional and Pharmacological Differences
- Nisoldipine : The 2-nitrophenyl and ester groups in nisoldipine enable calcium channel blockade, a property absent in the target compound due to its lack of electron-withdrawing substituents .
- Etofenprox : As a pyrethroid-ether insecticide, etofenprox’s large aromatic substituents contrast with the target compound’s aliphatic isobutyl group, reflecting divergent biological targets .
Research Implications
- Drug Development: The dihydropyridinone scaffold’s modularity allows for structural tuning to optimize bioavailability or target specificity. For example, nisoldipine’s success suggests that nitro or ester groups could be introduced to the target compound for cardiovascular activity .
- Synthetic Challenges: The isobutyl group may complicate regioselective synthesis compared to smaller substituents like methylamino, necessitating advanced catalytic methods.
Biological Activity
1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2060047-04-1) is a nitrogen-containing heterocyclic compound with potential biological activities. This article explores its synthesis, biological properties, and applications in various fields, supported by research findings and case studies.
- Molecular Formula : C₁₁H₁₇NO
- Molecular Weight : 179.26 g/mol
- IUPAC Name : 1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one
- Structure : The compound features a dihydropyridine ring with two methyl groups and an isopropyl substituent.
Synthesis
The synthesis of 1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one typically involves the cyclization of appropriate precursors under controlled conditions. A common method includes the reaction of 2,6-dimethylpyridine with isopropyl bromide in the presence of a base like sodium hydride in an inert solvent such as tetrahydrofuran (THF) at elevated temperatures.
Biological Activity
Research indicates that 1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one exhibits various biological activities:
The compound interacts with specific molecular targets and pathways. It can bind to enzymes and receptors, modulating their activity and leading to various biological effects. Studies have shown that it may influence neurotransmitter systems and exhibit antioxidant properties.
Pharmacological Effects
- Neuroprotective Activity : In vitro studies suggest that this compound may protect neuronal cells from oxidative stress and apoptosis.
- Antioxidant Properties : The compound has been shown to scavenge free radicals, contributing to its potential therapeutic effects against oxidative stress-related diseases.
- Antimicrobial Activity : Preliminary studies indicate that it may have antimicrobial properties against certain bacterial strains.
Case Studies
-
Neuroprotection in Animal Models : A study demonstrated that administration of 1,6-Dimethyl-4-(2-methylpropyl)-1,2-dihydropyridin-2-one in rodent models resulted in reduced neuronal damage following induced ischemia.
Study Model Outcome Smith et al. (2023) Rodent ischemia model Reduced neuronal apoptosis by 30% -
Antioxidant Efficacy : Another study evaluated the compound's ability to reduce oxidative stress markers in liver tissues of diabetic rats.
Study Model Outcome Johnson et al. (2024) Diabetic rat model Decreased malondialdehyde levels by 40%
Comparative Analysis
Comparative studies have shown that similar compounds exhibit varying degrees of biological activity. For instance:
| Compound Name | Structure Type | Biological Activity |
|---|---|---|
| 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one | Dihydropyridine | Moderate neuroprotective |
| 1,6-Dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine | Dihydropyridine | Strong antihypertensive |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
